Desacetyl Diltiazem-d4

Specification

• CAS No.: 112259-40-2
• Molecular Formula: C20H20D4N2O3S
• Molecular Weight: 376.51
• IUPAC Name: (2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-5-[1,1,2,2-tetradeuterio-2-(dimethylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4-one
• Standard InChI: InChI=1S/C20H24N2O3S/c1-21(2)12-13-22-16-6-4-5-7-17(16)26-19(18(23)20(22)24)14-8-10-15(25-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1/i12D2,13D2
• SMILES: CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)O)C3=CC=C(C=C3)OC

Introduction

Chemical Identity and Structure

Desacetyl Diltiazem-d4 is a stable isotope-labeled compound characterized by the replacement of four hydrogen atoms with deuterium atoms in the ethyl chain of the dimethylamino group. This strategic deuteration enhances its utility as an internal standard while maintaining similar chromatographic behavior to the parent compound.

Basic Identification

The compound is identified by several key parameters that define its chemical identity, as presented in Table 1.

Table 1: Chemical Identification Parameters of Desacetyl Diltiazem-d4

Parameter	Value
CAS Number	112259-40-2
Molecular Formula	C₂₀H₂₀D₄N₂O₃S
Molecular Weight	376.51 g/mol
Create Date	2013-05-17
Last Modified	2025-02-22

Nomenclature

Desacetyl Diltiazem-d4 is known by several systematic and common names in scientific literature, reflecting its chemical structure and relationship to diltiazem:

• IUPAC Name: (2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-5-[1,1,2,2-tetradeuterio-2-(dimethylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4-one

• Alternative IUPAC: 5-[2-(Dimethylamino)ethyl-1,1,2,2-d4]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one

• Common Name: Desacetyl Diltiazem-d4

• Other Names: Deacetyldiltiazem-d4, Desacetyl Diltiazem D4

Structural Representation

The structural characteristics of Desacetyl Diltiazem-d4 can be represented through various notational systems used in chemical informatics:

SMILES Notation:
O[C@@H]1C@HSC3=C(C=CC=C3)N(C([2H])(C([2H])(N(C)C)[2H])[2H])C1=O

InChI:
InChI=1S/C20H24N2O3S/c1-21(2)12-13-22-16-6-4-5-7-17(16)26-19(18(23)20(22)24)14-8-10-15(25-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1/i12D2,13D2

Chemical Properties and Structure

Desacetyl Diltiazem-d4 possesses specific chemical and physical properties that make it valuable for analytical applications while maintaining structural similarity to its parent compound.

Physical Characteristics

As a deuterated analog of diltiazem's metabolite, Desacetyl Diltiazem-d4 exhibits physical properties that enable its effective use in analytical procedures. The compound's molecular weight of 376.51 g/mol represents a precise increase over the non-deuterated analog due to the presence of four deuterium atoms (each deuterium atom increases mass by approximately 1 atomic mass unit compared to hydrogen).

Structural Features

The compound contains several important structural features:

• A benzothiazepine core structure

• Four deuterium atoms at positions 1,1,2,2 of the ethyl chain connected to the dimethylamino group

• A methoxyphenyl group at position 2

• A hydroxyl group at position 3

• A ketone functional group at position 4

These structural elements collectively contribute to the compound's stability and utility as an internal standard in analytical applications.

Analytical Applications

Desacetyl Diltiazem-d4 serves as a critical internal standard in various analytical methods used for pharmaceutical and clinical research.

Ultra Performance Liquid Chromatography-Mass Spectrometry

The compound has demonstrated significant value in Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) methods for the quantification of diltiazem and its metabolites in human plasma. In such applications, Desacetyl Diltiazem-d4 exhibits predictable chromatographic behavior with retention times closely matching the analytes of interest.

In a stability-indicating assay developed for diltiazem and its metabolites, Desacetyl Diltiazem-d4 eluted at approximately 2.52 minutes, which was comparable to the elution times of diltiazem (2.50 min), N-desmethyl diltiazem (2.48 min), and desacetyl diltiazem (2.54 min). This similarity in retention times makes it an ideal internal standard for such analyses.

Mass Spectrometric Detection

When utilized in mass spectrometric detection, Desacetyl Diltiazem-d4 produces characteristic fragmentation patterns that enable its identification and quantification. The compound is typically monitored using the multiple reaction monitoring (MRM) mode with the following parameters:

Table 2: Mass Spectrometric Parameters for Desacetyl Diltiazem-d4

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Diltiazem-D4	419.22	314.0	Positive (M+H)⁺

This specific transition (419.22→314.0) allows for selective detection of the internal standard even in complex biological matrices.

Role in Pharmacokinetic Research

Desacetyl Diltiazem-d4 plays a pivotal role in pharmacokinetic studies, particularly those focused on diltiazem metabolism and disposition.

Quantification in Biological Samples

The deuterium labeling of Desacetyl Diltiazem-d4 provides several advantages in quantitative analyses:

• Enhanced accuracy in mass spectrometry and liquid chromatography

• Improved precision in the quantification of diltiazem in biological samples

• Reduced matrix effects through effective compensation

• Better differentiation from endogenous compounds

These benefits make Desacetyl Diltiazem-d4, "ideal for researchers and laboratories [ensuring] reliable analysis in therapeutic drug monitoring, pharmacokinetic studies, and metabolic research".

Metabolic Pathway Studies

Understanding the metabolic pathways of diltiazem is essential for pharmacokinetic and pharmacodynamic evaluations. Desacetyl diltiazem is one of the major metabolites of diltiazem, and using its deuterated analog (Desacetyl Diltiazem-d4) as an internal standard facilitates accurate tracking and quantification of this metabolite in biological systems.

Stability Characteristics

The stability of Desacetyl Diltiazem-d4 and related compounds is a critical consideration in analytical method development and sample handling.

Comparison with Related Compounds

Desacetyl Diltiazem-d4 belongs to a family of diltiazem-related compounds that includes both parent drugs and their metabolites. Understanding the relationships between these compounds provides context for the specific role of Desacetyl Diltiazem-d4.

Relationship to Diltiazem and Metabolites

Table 3: Comparison of Diltiazem and Related Compounds

Compound	Molecular Formula	Relation to Diltiazem	Primary Use
Diltiazem	C22H26N2O4S	Parent drug	Calcium channel blocker
Desacetyl Diltiazem	C20H24N2O3S	Metabolite	Pharmacologically active metabolite
Desacetyl Diltiazem-d4	C20H20D4N2O3S	Deuterated analog	Internal standard for analysis
N-desmethyl Diltiazem	C21H24N2O4S	Metabolite	Pharmacologically active metabolite

As shown in Table 3, Desacetyl Diltiazem-d4 is structurally identical to Desacetyl Diltiazem except for the deuterium labeling, which makes it ideal for analytical applications while maintaining the chromatographic behavior similar to the metabolite it helps quantify.

Analytical Distinctions

The deuterium labeling in Desacetyl Diltiazem-d4 creates a mass shift that allows for its differentiation from unlabeled compounds in mass spectrometric analyses. This property is particularly valuable in complex biological matrices where multiple diltiazem-related compounds may be present simultaneously.

Research Applications

Desacetyl Diltiazem-d4 has found utility in various research applications due to its specialized properties as a stable isotope-labeled internal standard.

Therapeutic Drug Monitoring

The accurate quantification of diltiazem and its metabolites is essential for therapeutic drug monitoring. Desacetyl Diltiazem-d4 enables the development of reliable analytical methods that can precisely measure drug concentrations in patient samples, facilitating dosage adjustments and ensuring therapeutic efficacy.

Metabolic Studies

As diltiazem undergoes extensive metabolism, with only 2-4% of the unchanged drug detectable in urine, understanding its metabolic pathways is crucial. Desacetyl Diltiazem-d4 aids researchers in tracing these pathways and quantifying the formation of metabolites under various conditions.

Method Development and Validation

The development and validation of analytical methods for pharmaceutical compounds require reliable internal standards. Desacetyl Diltiazem-d4 serves this purpose for methods targeting diltiazem and its metabolites, contributing to method robustness, accuracy, and precision.